Cas no 1355179-65-5 (1-Ethyl-4-(4-methyl-5-vinyl-pyridin-2-yl)-piperazine)

• Product Name: 1-Ethyl-4-(4-methyl-5-vinyl-pyridin-2-yl)-piperazine
• CAS No: 1355179-65-5
• MF: C₁₄H₂₁N₃
• MW: 231.336642980576
• CID: 5149931
• Update Time: 2025-05-24

1-Ethyl-4-(4-methyl-5-vinyl-pyridin-2-yl)-piperazine Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-4-(4-methyl-5-vinyl-pyridin-2-yl)-piperazine
• Piperazine, 1-(5-ethenyl-4-methyl-2-pyridinyl)-4-ethyl-

• Inchi： 1S/C14H21N3/c1-4-13-11-15-14(10-12(13)3)17-8-6-16(5-2)7-9-17/h4,10-11H,1,5-9H2,2-3H3
• InChI Key： JXYJTHMOEAJEOI-UHFFFAOYSA-N
• SMILES： N1(C2=NC=C(C=C)C(C)=C2)CCN(CC)CC1

Additional information on 1-Ethyl-4-(4-methyl-5-vinyl-pyridin-2-yl)-piperazine

1-Ethyl-4-(4-methyl-5-vinyl-pyridin-2-yl)-piperazine: A Comprehensive Overview

The compound 1-Ethyl-4-(4-methyl-5-vinyl-pyridin-2-yl)-piperazine (CAS No. 1355179-65-5) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a piperazine ring with a substituted pyridine moiety. The piperazine core is a six-membered ring containing two nitrogen atoms, while the pyridine ring is a five-membered aromatic structure with one nitrogen atom. The presence of ethyl and vinyl groups further enhances the molecule's functional diversity.

Recent studies have highlighted the importance of 1-Ethyl-4-(4-methyl-5-vinyl-pyridin-2-yl)-piperazine in drug discovery and development. Its structure allows for versatile interactions, making it a promising candidate for targeting various biological pathways. For instance, researchers have explored its potential as a modulator of ion channels, which are critical in neuronal communication and cardiovascular function. The methyl and vinyl substituents on the pyridine ring contribute to the molecule's stability and bioavailability, making it an attractive lead compound for therapeutic interventions.

The synthesis of 1-Ethyl-4-(4-methyl-5-vinyl-pyridin-2-yl)-piperazine involves a multi-step process that combines organic synthesis techniques such as nucleophilic substitution and aromatic substitution. The use of advanced catalysts has enabled chemists to optimize the reaction conditions, ensuring high yields and purity. This compound's structural complexity makes it a valuable tool in medicinal chemistry, particularly in the design of small-molecule inhibitors and agonists.

In terms of pharmacological activity, 1-Ethyl-4-(4-methyl-5-vinyl-pyridin-2-yl)-piperazine has shown promising results in preclinical studies. It exhibits selective binding to certain receptors, which could be exploited for treating conditions such as epilepsy, pain, and inflammatory diseases. The vinyl group on the pyridine ring plays a crucial role in modulating the molecule's electronic properties, thereby influencing its interaction with biological targets.

From an analytical perspective, the characterization of this compound relies on modern spectroscopic techniques such as NMR and mass spectrometry. These methods provide detailed insights into the molecule's structure and purity, ensuring its suitability for further studies. The integration of computational chemistry tools has also facilitated the prediction of this compound's pharmacokinetic properties, aiding in its optimization for therapeutic use.

Looking ahead, the development of 1-Ethyl-4-(4-methyl-5-vinyl-pyridin-2-yl)-piperazine into clinical applications will depend on its ability to demonstrate efficacy and safety in human trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this area. As research progresses, this compound holds the potential to contribute significantly to the advancement of personalized medicine.